Single-crystalline Ni(OH)2 and NiO nanoplatelet arrays as supercapacitor electrodes†

Nanoscale Pub Date: 2011-10-07 DOI: 10.1039/C1NR10802F

Abstract

Vertically aligned Ni(OH)2 and NiO single-crystalline nanoplatelet arrays were directly grown on the fluorine-doped tin oxide (FTO) substrate by a simple hydrothermal method. The effects of the hydrothermal parameters on the morphology and crystal structure of the nanoarray film were investigated. Controlling the ammonia and persulfate concentrations was the key to controlling the morphology of the nanoarray film. The experimental results showed that the single-crystalline NiO nanoplatelet array was a promising candidate for the supercapacitor electrode. It exhibited a high specific capacitance, prompt charge/discharge rate, and good stability of cycling performance. It is believed that the vertically oriented aligned single-crystalline NiO nanoplatelet array is beneficial to the charge transfer in the electrode and to the ion transport in the solution during redox reaction.

Graphical abstract: Single-crystalline Ni(OH)2 and NiO nanoplatelet arrays as supercapacitor electrodes
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